(2-Amino-1,3-thiazol-5-yl)methanol

• IUPAC Name: (2-amino-1,3-thiazol-5-yl)methanol
• InChI: InChI=1S/C4H6N2OS/c5-4-6-1-3(2-7)8-4/h1,7H,2H2,(H2,5,6)
• InChI Key: TZEMBFLDHOUKNI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)N)CO
• Molecular Formula: C4H6N2OS
• DSSTOX Substance ID: DTXSID80458969
• Molecular Weight: 130.17 g/mol
• CAS RN: 131184-73-1

Description

“(2-Amino-1,3-thiazol-5-yl)methanol” is a reactant for the preparation of imino-quinone methide type intermediates. It has a molecular weight of 131.18.

Synthesis Analysis

While specific synthesis methods for “(2-Amino-1,3-thiazol-5-yl)methanol” were not found, thiazole derivatives have been synthesized via various methods, including the Kabachnik–Fields reaction.

Molecular Structure Analysis

The molecular structure of “(2-Amino-1,3-thiazol-5-yl)methanol” is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The InChI code for this compound is 1S/C4H7N2OS/c5-4-6-1-3 (2-7)8-4/h1,7-8H,2H2, (H2,5,6).

Chemical Reactions Analysis

Thiazoles, the class of compounds to which “(2-Amino-1,3-thiazol-5-yl)methanol” belongs, are known to undergo various chemical reactions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Physical And Chemical Properties Analysis

“(2-Amino-1,3-thiazol-5-yl)methanol” is a liquid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Preparation of Imino-quinone Methide Type Intermediates

. These intermediates are often used in the synthesis of various complex organic compounds.

Biological Evaluation of Thiazole Derivatives

. They have gained considerable attention due to their broad applications in different fields.

Pharmaceutical Applications

Thiazoles have shown a wide range of pharmaceutical and biological activities. .

Industrial Applications

. .

Synthesis of Simpler Molecules

. This is particularly useful in the field of medicinal chemistry where drug-like properties are highly desirable.

Analgesic and Anti-inflammatory Activities

. This makes them potential candidates for the development of new analgesic and anti-inflammatory drugs.

Safety and Hazards

“(2-Amino-1,3-thiazol-5-yl)methanol” is associated with several hazard statements, including H302, H315, H319, and H335. Precautionary measures include avoiding contact with skin and eyes, not breathing dust, and not ingesting the compound.

Future Directions

Thiazoles, including “(2-Amino-1,3-thiazol-5-yl)methanol”, have diverse biological activities and have been the subject of extensive research in recent decades. They are used in various fields such as medicinal chemistry, agrochemicals, and industrial applications. Future research may continue to explore the potential applications of thiazoles in these and other areas.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to interact with a variety of biological targets . These targets can range from enzymes like cyclooxygenase (COX) to cellular structures like DNA .

Mode of Action

For instance, some thiazole compounds bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

For example, some thiazole compounds have been found to inhibit the COX enzyme, which plays a crucial role in the inflammatory response .

Pharmacokinetics

The compound is a solid at room temperature and is slightly soluble in water . Its solubility could potentially affect its absorption and distribution in the body. More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

Based on the known effects of similar thiazole compounds, it could potentially cause dna damage and cell death

Action Environment

The action of (2-Amino-1,3-thiazol-5-yl)methanol can be influenced by various environmental factors. For instance, its solubility in water and its stability at room temperature could affect its bioavailability and efficacy . Additionally, factors such as pH and the presence of other compounds could potentially affect its stability and action.